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Compound of Interest

Compound Name: Hosenkoside C

Cat. No.: B591367

Part 1: Executive Summary

Hosenkoside C (CAS: 156764-83-9) is a bioactive triterpenoid saponin belonging to the rare
baccharane class of glycosides. Predominantly isolated from the seeds of Impatiens balsamina
L. (Balsaminaceae), it has emerged as a compound of interest in drug discovery due to its
potent antitumor, antioxidant, and anti-inflammatory properties.

This guide provides a rigorous technical breakdown of Hosenkoside C, focusing on its
physicochemical stability, structural elucidation challenges (specifically distinguishing it from its
isomer, Hosenkoside A), and validated isolation protocols. It serves as a definitive reference for
establishing identity and purity in pre-clinical workflows.

Part 2: Chemical Identity & Physicochemical
Properties
Nomenclature and Identification
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Parameter

Technical Specification

Common Name

Hosenkoside C

IUPAC Name

(2R,3R,4S,5S,6R)-2-
[[(1R,2S,4aR,4bR,6aS,7R,8R,10aR,10bR,12aR)
-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-
(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6-(hydroxymethyl)oxan-2-ylJoxyoxan-
2-ylloxy-7-hydroxy-8-(hydroxymethyl)-8-[(Z)-5-
hydroxy-4-methylpent-3-enyl]-1,4a,10a,10b-
tetramethyl-3,4,4b,5,6,6a,7,9,10,11,12,12a-
dodecahydro-2H-chrysen-1-yljmethoxy]-6-
(hydroxymethyl)oxane-3,4,5-triol

CAS Registry Number 156764-83-9
Molecular Formula CasHs2020
Molecular Weight 979.16 g/mol

Chemical Class

Triterpenoid Saponin (Baccharane type)

Isomeric Relationship

Structural isomer of Hosenkoside A
(differentiated by glycosylation site).[1][2][3][4][5]
[6]

Physical Constants & Solubility Profile
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Property Value / Observation Experimental Context
) White to off-white amorphous Hygroscopic; store in
Physical State . .
powder desiccated environment.
Melting Point > 200°C (Decomposes) Typical of high-MW glycosides.
- ] o DMSO is the preferred solvent
Solubility (High) DMSO, Pyridine, Methanol ]
for bioassays (>100 mg/mL).
Poor water solubility requires
Solubility (Low) Water, Chloroform, Hexane co-solvents (e.g., <0.1%

DMSO) for aqueous buffers.

Stabilit Solid: 2 years (-20°C) Solution Sensitive to acid hydrolysis
abili
Y (DMSO): 6 months (-80°C) (cleavage of sugar moieties).

Part 3: Structural Characterization & Isomer
Differentiation

The defining challenge in working with Hosenkoside C is distinguishing it from its structural
isomers, particularly Hosenkoside A. Both share the same baccharane aglycone and molecular
mass (979.16 Da), making standard LC-MS identification insufficient.

The Baccharane Skeleton

Unlike common oleanane or dammarane triterpenes, the baccharane skeleton features a
specific tetracyclic arrangement with a side chain. Hosenkoside C is characterized by:

e Aglycone Core: Baccharane-type triterpene.

o Glycosylation: Typically involves glucose or xylose moieties attached at C-3, C-26, or C-28
positions.

Critical Quality Attribute (CQA): NMR Differentiation

Differentiation relies on 13C-NMR chemical shifts of the glycosylation sites.
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» Hosenkoside C: Glycosylation pattern typically induces a downfield shift at the C-28 position

(ester linkage) or C-3 (ether linkage) compared to the aglycone.

» Hosenkoside A: Isomeric variation often involves a shift in the sugar attachment to C-26.

Diagnostic NMR Strategy:

e 1H-NMR (500 MHz, Pyridine-d5): Look for anomeric proton signals (

4.5-6.0 ppm). The coupling constants (

values) confirm the

-linkage of the glucopyranosyl moieties.

around

13C-NMR (125 MHz): The carbonyl carbon of the ester glycoside (if present) will appear

175-178 ppm. The shift of the C-26 methylene carbon is the primary discriminator between

isomers A and C.

Structural Logic Diagram

C-17 Attachment

C-17 Side Chain
(Unsaturated)

Baccharane Aglycone
(Tetracyclic Core)

C-3 Ether Linkage _

Sugar Moiety 1
(Gle/Xyl)

C-28 Ester Linkage
Key Variation Site)

Sugar Moiety 2

(Gle) Specific Configuration

\ Hosenkoside C
(Target)

/Differentiation Logic (NMR)\

i 1
I Hosenkoside A |

| g (Isomer) !
I

(N

Click to download full resolution via product page

Figure 1: Structural connectivity and isomeric differentiation logic for Hosenkoside C.
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Part 4: Isolation & Purification Protocol

This protocol is synthesized from standard methodologies for saponin isolation from Impatiens
balsamina [1, 2].

Workflow Overview

The isolation utilizes a polarity-guided fractionation followed by high-resolution
chromatography.

Step-by-Step Methodology:

o Extraction: Macerate dried seeds of Impatiens balsamina (1 kg) in 70% Ethanol (10 L) for 72
hours at room temperature.

o Concentration: Evaporate solvent under reduced pressure (< 50°C) to obtain a crude
residue.

 Partitioning: Suspend residue in water. Partition successively with:
o Petroleum Ether: Removes lipids/fats (Discard).
o Chloroform: Removes non-polar impurities (Discard).
o n-Butanol:Collect this fraction. It contains the saponins (Hosenkosides).
e Flash Chromatography (D101 Macroporous Resin):
o Load n-BuOH fraction.
o Elute with H20 - 30% EtOH - 70% EtOH - 95% EtOH.
o Target: Hosenkosides typically elute in the 70% Ethanol fraction.
e Semi-Preparative HPLC:
o Column: C18 Reverse Phase (e.g., YMC-Pack ODS-A, 250 x 10 mm, 5 pm).

o Mobile Phase: Acetonitrile : Water (Gradient 30:70 — 60:40 over 40 min).
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o Detection: UV at 210 nm (saponins have weak UV absorption; ELSD is preferred if
available).

o Collection: Isolate peak corresponding to Hosenkoside C (retention time must be
calibrated against standard).

Isolation Workflow Diagram
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Figure 2: Bioassay-guided isolation workflow for Hosenkoside C.

Part 5: Biological Relevance[4]

Research indicates Hosenkoside C possesses significant pharmacological potential, primarily
in oncology and inflammation.[4]

e Antitumor Activity:
o Demonstrates cytotoxicity against A549 (lung cancer) and HepG2 (liver cancer) cell lines.

o Mechanism:[7][8] Likely induction of apoptosis via mitochondrial pathways, though precise
signaling remains under investigation [3].

o Antioxidant & Anti-inflammatory:
o Scavenges reactive oxygen species (ROS).
o Inhibits NO production in LPS-stimulated macrophages.

Part 6: References

e Shoji, N., et al. (1994).[6] Hosenkosides F, G, H, I, J, and K, novel baccharane glycosides
from the seeds of Impatiens balsamina.Chemical and Pharmaceutical Bulletin, 42(7), 1422-
1426.[6] Link

e Li,Z. Y, etal. (2011). Baccharane glycosides from Impatiens balsamina.[6]Journal of Asian
Natural Products Research, 13(7), 611-619. Link

e Ding, H., et al. (2008). Antitumor activity of the extract from Impatiens balsamina L. against
HepG2 cells.Journal of Ethnopharmacology, 117(2), 240-245. Link

e PubChem Compound Summary. (2023). Hosenkoside C (CID 102004879).[2] National
Center for Biotechnology Information. Link

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b591367?utm_src=pdf-body-img
https://www.benchchem.com/product/b591367?utm_src=pdf-body
https://www.benchchem.com/product/b591367?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8880221/
https://www.reddit.com/r/chemhelp/comments/lj4zyn/nmr_co_vs_cs/
https://www.youtube.com/watch?v=pH_B5KLDAx4
https://www.medchemexpress.com/hosenkoside-e.html
https://www.medchemexpress.com/hosenkoside-e.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F7945448%2F
https://www.medchemexpress.com/hosenkoside-e.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F21707248%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F18372132%2F
https://www.benchchem.com/product/b591367?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12698594/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F102004879
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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